Cas no 120405-09-6 (5-Thiazolethiol)

• Product Name: 5-Thiazolethiol
• CAS No: 120405-09-6
• MF: C₃H₃NS₂
• MW: 117.1926176548
• CID: 105015
• PubChem ID: 4713214
• Update Time: 2025-04-18

5-Thiazolethiol Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolethiol
• 1,3-thiazole-5-thiol
• 120405-09-6
• SCHEMBL1162452
• DTXSID10405769
• Thiazole-5-thiol

• Inchi： 1S/C3H3NS2/c5-3-1-4-2-6-3/h1-2,5H
• InChI Key： PKXGJLZKCTVTDR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1S

Computed Properties

• Exact Mass: 116.97079
• Monoisotopic Mass: 116.97069145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• PSA: 12.89